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Compound of Interest

Compound Name: CL-387785

Cat. No.: B1684470 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: CL-387785 is a potent and irreversible inhibitor of the Epidermal Growth Factor

Receptor (EGFR) tyrosine kinase.[1][2][3] Accurate and consistent preparation of stock

solutions is critical for obtaining reliable and reproducible results in both in vitro and in vivo

experiments. These application notes provide a detailed protocol for the preparation, storage,

and handling of CL-387785 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Chemical and Physical Properties
CL-387785 is a cell-permeable anilinoquinazoline compound that covalently binds to the EGFR

kinase domain, leading to its irreversible inhibition.[4] Understanding its fundamental properties

is essential for accurate stock preparation.

Property Value

Synonyms EKI-785, WAY-EKI 785

Molecular Formula C₁₈H₁₃BrN₄O

Molecular Weight 381.23 g/mol [1][5]

Appearance Pale yellow solid

Purity ≥95% (HPLC)
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Solubility in DMSO
The solubility of CL-387785 in DMSO can vary based on the purity of the compound and the

quality of the solvent. It is crucial to use anhydrous, high-quality DMSO, as moisture can

reduce solubility.[1]

Reported Solubility (mg/mL) Molar Concentration (mM)

60 mg/mL 157.39 mM[5]

76 mg/mL 199.35 mM[1]

200 mg/mL 524.64 mM

Note: Sonication may be required to achieve complete dissolution at higher concentrations.[5]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of CL-387785 in DMSO, a

common concentration for laboratory use.

Materials and Equipment
CL-387785 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Pipettes and sterile, filter-barrier tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1684470?utm_src=pdf-body
https://www.selleckchem.com/products/cl-387785-eki-785.html
https://www.targetmol.com/compound/cl-387785
https://www.selleckchem.com/products/cl-387785-eki-785.html
https://www.targetmol.com/compound/cl-387785
https://www.benchchem.com/product/b1684470?utm_src=pdf-body
https://www.benchchem.com/product/b1684470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Workflow

Preparation Workflow
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Caption: Workflow for preparing CL-387785 stock solution.

Step-by-Step Procedure
Calculation: To prepare a 10 mM stock solution, the required mass of CL-387785 must be

calculated.

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.0005 L x 381.23 g/mol = 1.906 mg

This calculation is for a final volume of 500 µL. Adjust as needed.

Weighing: Carefully weigh 1.906 mg of CL-387785 powder using an analytical balance and

place it into a sterile microcentrifuge tube.

Dissolving: Add 500 µL of anhydrous, sterile DMSO to the tube containing the CL-387785
powder.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If particulates remain, sonicate the solution for 5-10 minutes in a water

bath sonicator. The final solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryogenic vials

or microcentrifuge tubes.

Storage and Stability
Proper storage is essential to maintain the activity of the CL-387785 stock solution.

Storage Temperature Shelf Life

-20°C Up to 1 year[2]

-80°C Up to 2 years[2]
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Note: Once an aliquot is thawed, it should be used immediately. Any remaining solution in the

thawed aliquot should be discarded to ensure experimental consistency.

Application Notes: Mechanism of Action
CL-387785 is an irreversible inhibitor of EGFR. Upon ligand (e.g., EGF) binding, EGFR

dimerizes and undergoes autophosphorylation on specific tyrosine residues.[6] This activation

initiates downstream signaling cascades, primarily the RAS-RAF-MAPK and PI3K-AKT

pathways, which promote cell proliferation, survival, and differentiation.[6][7][8] CL-387785
covalently binds to a cysteine residue (Cys797) in the ATP-binding pocket of EGFR, preventing

ATP from binding and thereby blocking autophosphorylation and all subsequent downstream

signaling.[4]
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Caption: Inhibition of EGFR signaling by CL-387785.
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Dilution for Cell Culture Experiments
To use the 10 mM stock solution in a cell culture experiment, it must be serially diluted. For

example, to achieve a final concentration of 100 nM in 2 mL of cell culture medium:

Intermediate Dilution: Prepare a 1000X working solution (100 µM) by diluting the 10 mM

stock 1:100.

Take 1 µL of 10 mM CL-387785 stock.

Add to 99 µL of sterile DMSO or cell culture medium.

Final Dilution: Add 2 µL of the 100 µM working solution to 2 mL of cell culture medium. This

results in a final concentration of 100 nM and a final DMSO concentration of 0.1%.

Note: Always prepare a vehicle control (e.g., 0.1% DMSO) to account for any effects of the

solvent on the cells. It is advisable to pre-warm the culture medium to 37°C before adding the

inhibitor to avoid precipitation.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.creative-diagnostics.com/egf-egfr-signaling-pathway.htm
https://www.benchchem.com/product/b1684470#preparing-cl-387785-stock-solution-in-dmso
https://www.benchchem.com/product/b1684470#preparing-cl-387785-stock-solution-in-dmso
https://www.benchchem.com/product/b1684470#preparing-cl-387785-stock-solution-in-dmso
https://www.benchchem.com/product/b1684470#preparing-cl-387785-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

